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Disclaimer: This document provides general guidance on the proper disposal of the research
chemical AZ'3137. A specific Safety Data Sheet (SDS) for AZ'3137 is not publicly available at
this time. Researchers, scientists, and drug development professionals must obtain the official
SDS from their supplier for detailed and specific safety and disposal information. The
procedures outlined below are based on general best practices for handling chemical waste in
a laboratory setting and should be adapted to comply with the specific recommendations of the
SDS and all applicable local, state, and federal regulations.

Immediate Safety and Handling Precautions

While detailed handling procedures are contingent on the forthcoming Safety Data Sheet
(SDS), general best practices for potent compounds should be followed. Always handle
AZ'3137 in a designated area, such as a certified chemical fume hood. Personal Protective
Equipment (PPE), including but not limited to safety goggles, a lab coat, and appropriate
chemical-resistant gloves, is mandatory. Accidental exposure should be addressed immediately
by flushing the affected area with copious amounts of water and seeking medical attention.

Quantitative Data Summary
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The following table summarizes key quantitative data for AZ'3137, compiled from various
suppliers. Researchers should always refer to the lot-specific certificate of analysis for precise

values.
Property Value Source
Molecular Weight 801.89 g/mol
Formula C43H47FANTO4
Purity >98% (HPLC)
DC50 (AR Degradation) 22 nM (in LNCaP cells) [1]
DC50 (L702H mutant AR) 158 nM
GI50 (LNCaP cell proliferation) 74 nM [1]
Solubility in DMSO 8.02 mg/mL (10 mM)
Storage Temperature -20°C

Step-by-Step Disposal Procedure

In the absence of a specific SDS for AZ'3137, a conservative approach to disposal is required.
The following procedure is a general guideline and must be superseded by the instructions in
the official SDS and local regulations.

» Waste Identification and Segregation:
o Pure, unused AZ'3137 should be considered a hazardous chemical waste.

o Contaminated materials, such as pipette tips, gloves, and empty vials, should be
segregated as hazardous waste.

o Solutions of AZ'3137 should be collected in a designated, sealed, and properly labeled
hazardous waste container. Do not mix with other waste streams unless compatibility is
confirmed.

e Waste Container Labeling:
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o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name (AZ'3137), and the approximate concentration and quantity.

o The accumulation start date must be clearly marked on the label.

o Storage of Chemical Waste:

o Store waste containers in a designated, secure, and well-ventilated area, away from
incompatible materials.

o Ensure containers are kept closed except when adding waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Provide the EHS department with a full inventory of the waste.
» Documentation:

o Maintain a detailed record of the amount of AZ'3137 disposed of and the date of disposal.

Experimental Protocols

Detailed experimental protocols for the in-vitro and in-vivo studies involving AZ'3137 can be
found in the supporting information of the publication by Bagal et al. (2024) in the Journal of
Medicinal Chemistry. These protocols include methodologies for cell proliferation assays,
Western Blot analysis, and RT-PCR.

Disposal Decision Workflow

The following diagram illustrates a general decision-making process for the disposal of a
research chemical like AZ'3137.
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Caption: General workflow for the proper disposal of AZ'3137 waste.

It is imperative to treat all new chemical entities with the utmost caution. The guidance provided
here is intended to supplement, not replace, the specific instructions that will be provided in the
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official Safety Data Sheet for AZ'3137. Always prioritize safety and regulatory compliance in
your laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e To cite this document: BenchChem. [Proper Disposal of AZ'3137: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544932/docs#proper-disposal-of-az-3137-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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